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A Comparative Analysis of Flexural Strength in Posterior Dental Composites

In the restoration of posterior teeth, the ability of a composite material to withstand the forces of

mastication is paramount to its clinical success and longevity.[1][2] Flexural strength, a

measure of a material's resistance to fracture when subjected to bending forces, is a critical

mechanical property that predicts this clinical performance.[3][4] This guide provides a

comparative analysis of the flexural strength of various posterior composite materials,

supported by experimental data from in vitro studies. The information is intended for

researchers, scientists, and dental professionals involved in the development and evaluation of

dental restorative materials.

Quantitative Comparison of Flexural Strength
The flexural strength of posterior composites varies significantly based on their composition,

particularly the type, size, and loading of their filler particles.[1][5][6][7] Nanohybrid and fiber-

reinforced composites generally exhibit higher flexural strength compared to some bulk-fill and

microhybrid formulations.[3][5][8][9] The following table summarizes the flexural strength of

several commercially available posterior composite materials as reported in various studies.
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Composite
Material

Type Filler Type
Flexural
Strength (MPa)

Reference

Filtek Z350 XT Nanofilled
Nanofillers and

nanoclusters
133.28 - 154 [10][11]

ClearFil Majesty Nanohybrid
Nano and micro

inorganic fillers
~150 [1][5][6][7]

EverX Posterior Fiber-reinforced
Short E-glass

fibers
150.4 - 153.6 [1][5][6][7][8]

Tetric EvoCeram

Bulk Fill
Nanohybrid

Barium glass,

ytterbium

trifluoride

~125 [1][5][6][7]

SureFil SDR Bulk-fill

Modified

urethane

dimethacrylate

~100 [1][5][6][7]

SonicFill Bulk-fill
Zirconia and

silica
147.67 - 157.6 [8][10]

Filtek Bulk Fill Bulk-fill
Zirconia and

silica
139.62 - 140.0 [8]

Brilliant NG Nanohybrid - 118.70 [3]

Esthet-X Microhybrid
Barium

borosilicate glass
>120 [12]

Z100 Microhybrid Zirconia-silica 79 [13]

P90 Silorane-based Quartz ~49 [11]

Note: The values presented are mean flexural strengths and can vary based on the specific

testing methodology and storage conditions used in each study.

Experimental Protocol: Three-Point Bending Test
(ISO 4049)
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The most common method for determining the flexural strength of dental composites is the

three-point bending test, standardized by ISO 4049.[14][15][16] This test simulates the complex

stresses a restoration experiences in the oral environment.[4][17]

Specimen Preparation
Molding: The composite material is inserted into a rectangular mold, typically with

dimensions of 25 mm in length, 2 mm in width, and 2 mm in height.[14][17]

Light Curing: The material is light-cured according to the manufacturer's instructions. For

standardization, a light-emitting diode (LED) curing light is often used for a specified

duration, such as 40 seconds.[1][5][6][7] Some protocols specify curing in overlapping

sections to ensure complete polymerization of the specimen.[18]

Storage: After removal from the mold, the specimens are typically stored in distilled water at

37°C for 24 hours before testing to simulate oral conditions.[3][11]

Testing Procedure
Mounting: The specimen is placed on a testing fixture with two supports, typically with a span

of 20 mm between them.[14][17]

Load Application: A load is applied to the center of the specimen via a single loading pin at a

constant crosshead speed, commonly 0.75 mm/min or 1 mm/min.[3][15]

Data Acquisition: The load is increased until the specimen fractures. The force at which

fracture occurs is recorded by a universal testing machine.

Calculation of Flexural Strength
The flexural strength (σ) is calculated using the following formula:

σ = 3FL / 2bh²

Where:

F is the maximum load applied before fracture (in Newtons).
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L is the distance between the supports (in millimeters).

b is the width of the specimen (in millimeters).

h is the height of the specimen (in millimeters).

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental workflow for determining the

flexural strength of posterior composites using the three-point bending test.
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Caption: Experimental workflow for flexural strength testing of posterior composites.

Conclusion
The flexural strength of posterior composites is a crucial determinant of their clinical longevity in

stress-bearing areas.[3] Nanohybrid and fiber-reinforced composites often demonstrate

superior flexural strength due to their optimized filler technology.[5][8] When selecting a

posterior composite, clinicians and researchers should consider the material's composition and

the supporting evidence from standardized mechanical tests like the three-point bending test. It

is important to note that while in vitro studies provide valuable comparative data, long-term

clinical trials are essential for a comprehensive understanding of a material's performance.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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